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molecular formula C7H7N3O B1362171 3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one CAS No. 21991-39-9

3-Methyl-1H-imidazo[4,5-b]pyridin-2(3H)-one

Cat. No. B1362171
CAS RN: 21991-39-9
M. Wt: 149.15 g/mol
InChI Key: UNTZTFGDFVDERP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09226921B2

Procedure details

The mixture of 3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one (1.0 g) in phosphorus oxychloride (10 g) was stirred at 100° C. under a dry atmosphere (CaCl2 tube) for 5 h. The mixture was neutralized with sat.NaHCO3 at 0° C. and extracted with EtOAc. The organic layer was separated, washed with water and brine, dried over MgSO4 and concentrated in vacuo. The residue was purified by column chromatography (NH silica gel, eluted with 0%-50% EtOAc in hexane) to give 2-chloro-3-methyl-3H-imidazo[4,5-b]pyridine (230 mg) as a white solid.
Name
3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
Quantity
1 g
Type
reactant
Reaction Step One
Name
phosphorus oxychloride
Quantity
10 g
Type
solvent
Reaction Step One
Name
CaCl2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-chloro-3-methyl-3H-imidazo[4,5-b]pyridine

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[C:6]2=[N:7][CH:8]=[CH:9][CH:10]=[C:5]2[NH:4][C:3]1=O.[Cl-:12].[Cl-].[Ca+2]>P(Cl)(Cl)(Cl)=O>[Cl:12][C:3]1[N:2]([CH3:1])[C:6]2=[N:7][CH:8]=[CH:9][CH:10]=[C:5]2[N:4]=1 |f:1.2.3|

Inputs

Step One
Name
3-methyl-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
Quantity
1 g
Type
reactant
Smiles
CN1C(NC=2C1=NC=CC2)=O
Name
phosphorus oxychloride
Quantity
10 g
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl
Step Two
Name
CaCl2
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[Cl-].[Ca+2]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
NaHCO3 at 0° C. and extracted with EtOAc
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography (NH silica gel, eluted with 0%-50% EtOAc in hexane)

Outcomes

Product
Name
2-chloro-3-methyl-3H-imidazo[4,5-b]pyridine
Type
product
Smiles
ClC1=NC=2C(=NC=CC2)N1C
Measurements
Type Value Analysis
AMOUNT: MASS 230 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.